Cas no 685830-39-1 (Benzonitrile, 2-[6-[2-(methylthio)phenyl]-3-hexene-1,5-diynyl]-)

• Product Name: Benzonitrile, 2-[6-[2-(methylthio)phenyl]-3-hexene-1,5-diynyl]-
• CAS No: 685830-39-1
• MF: C₂₀H₁₃NS
• MW: 299.388923406601
• CID: 392865
• PubChem ID: 71374576
• Update Time: 2025-04-19

Benzonitrile, 2-[6-[2-(methylthio)phenyl]-3-hexene-1,5-diynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-[6-[2-(methylthio)phenyl]-3-hexene-1,5-diynyl]-
• 2-[6-(2-methylsulfanylphenyl)hex-3-en-1,5-diynyl]benzonitrile
• SCHEMBL6414322
• 2-{6-[2-(Methylsulfanyl)phenyl]hex-3-ene-1,5-diyn-1-yl}benzonitrile
• 685830-39-1
• DTXSID30797350

• Inchi： 1S/C20H13NS/c1-22-20-15-9-8-13-18(20)12-5-3-2-4-10-17-11-6-7-14-19(17)16-21/h2-3,6-9,11,13-15H,1H3
• InChI Key： MBZNYBGVBXVLQF-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C#CC=CC#CC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 299.07699
• Monoisotopic Mass: 299.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 23.79